sodium 2-[6-[6-(3-aminopropoxy)-4,5-dihydroxy-2-methyl-oxan-3-yl]oxy-4 -(1,3-dihydroxypropan-2-yloxy
sodium 2-[6-[6-(3-aminopropoxy)-4,5-dihydroxy-2-methyl-oxan-3-yl]oxy-4 -(1,3-dihydroxypropan-2-yloxy
Brand Name:
Vulcanchem
CAS No.:
143873-66-9
VCID:
VC0125302
InChI:
InChI=1S/C30H56NO24P.Na/c1-10-15(36)17(38)20(41)28(47-10)53-26-25(55-56(44,45)54-12(6-32)7-33)24(52-29-21(42)18(39)16(37)13(8-34)49-29)14(9-35)50-30(26)51-23-11(2)48-27(22(43)19(23)40)46-5-3-4-31;/h10-30,32-43H,3-9,31H2,1-2H3,(H,44,45);/q;+1/p-1
SMILES:
CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(OC(C(C3O)O)OCCCN)C)CO)OC4C(C(C(C(O4)CO)O)O)O)OP(=O)([O-])OC(CO)CO)O)O)O.[Na+]
Molecular Formula:
C30H55NNaO24P
Molecular Weight:
867.7 g/mol
sodium 2-[6-[6-(3-aminopropoxy)-4,5-dihydroxy-2-methyl-oxan-3-yl]oxy-4 -(1,3-dihydroxypropan-2-yloxy
CAS No.: 143873-66-9
Main Products
VCID: VC0125302
Molecular Formula: C30H55NNaO24P
Molecular Weight: 867.7 g/mol
CAS No. | 143873-66-9 |
---|---|
Product Name | sodium 2-[6-[6-(3-aminopropoxy)-4,5-dihydroxy-2-methyl-oxan-3-yl]oxy-4 -(1,3-dihydroxypropan-2-yloxy |
Molecular Formula | C30H55NNaO24P |
Molecular Weight | 867.7 g/mol |
IUPAC Name | sodium;[2-[6-(3-aminopropoxy)-4,5-dihydroxy-2-methyloxan-3-yl]oxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-4-yl] 1,3-dihydroxypropan-2-yl phosphate |
Standard InChI | InChI=1S/C30H56NO24P.Na/c1-10-15(36)17(38)20(41)28(47-10)53-26-25(55-56(44,45)54-12(6-32)7-33)24(52-29-21(42)18(39)16(37)13(8-34)49-29)14(9-35)50-30(26)51-23-11(2)48-27(22(43)19(23)40)46-5-3-4-31;/h10-30,32-43H,3-9,31H2,1-2H3,(H,44,45);/q;+1/p-1 |
Standard InChIKey | MAQIOMRQBCSXSF-UHFFFAOYSA-M |
Isomeric SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(OC(C(C3O)O)OCCCN)C)CO)OC4C(C(C(C(O4)CO)O)O)O)OP(=O)([O-])OC(CO)CO)O)O)O.[Na+] |
SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(OC(C(C3O)O)OCCCN)C)CO)OC4C(C(C(C(O4)CO)O)O)O)OP(=O)([O-])OC(CO)CO)O)O)O.[Na+] |
Canonical SMILES | CC1C(C(C(C(O1)OC2C(C(C(OC2OC3C(OC(C(C3O)O)OCCCN)C)CO)OC4C(C(C(C(O4)CO)O)O)O)OP(=O)([O-])OC(CO)CO)O)O)O.[Na+] |
Synonyms | 3-AGRGRGP 3-aminopropyl 4-O-(4-O-glucopyranosyl-2-O-rhamnopyranosyl-galactopyranosyl)-rhamnopyranoside 3'-(glycer-2-yl sodium phosphate) |
PubChem Compound | 23668205 |
Last Modified | Nov 11 2021 |
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